Cas no 112135-32-7 (2-Bromo-4-chloro-3-methylphenol)

• Product Name: 2-Bromo-4-chloro-3-methylphenol
• CAS No: 112135-32-7
• MF: C₇H₆BrClO
• MW: 221.478940486908
• CID: 5036064
• PubChem ID: 13684382
• Update Time: 2025-07-23

2-Bromo-4-chloro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-methylphenol
• Phenol, 2-bromo-4-chloro-3-methyl-

• Inchi： 1S/C7H6BrClO/c1-4-5(9)2-3-6(10)7(4)8/h2-3,10H,1H3
• InChI Key： FPHDGFXDUXNKKF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C(C)=C1Br

Computed Properties

• Exact Mass: 219.92906g/mol
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-Bromo-4-chloro-3-methylphenol

Comprehensive Overview of 2-Bromo-4-chloro-3-methylphenol (CAS No. 112135-32-7): Properties, Applications, and Industry Insights

2-Bromo-4-chloro-3-methylphenol (CAS No. 112135-32-7) is a halogenated phenolic compound with significant relevance in industrial and research applications. This brominated chlorophenol derivative is characterized by its unique molecular structure, combining bromine and chlorine substituents on a methylphenol backbone. Its chemical formula C7H6BrClO and molecular weight of 221.48 g/mol make it a versatile intermediate in organic synthesis. The compound's distinctive properties, including its moderate solubility in organic solvents and melting point range of 85-88°C, contribute to its utility across multiple sectors.

In recent years, the demand for specialty phenolic compounds like 2-Bromo-4-chloro-3-methylphenol has surged due to their role in pharmaceutical intermediates and agrochemical formulations. Researchers frequently search for "halogenated phenol uses" or "bromochlorophenol synthesis," reflecting growing interest in its synthetic pathways. The compound's antimicrobial properties have also sparked investigations into potential applications in material preservation, aligning with current trends in sustainable chemistry and green alternatives to traditional biocides.

The structural features of CAS 112135-32-7 enable diverse chemical modifications, making it valuable for creating customized molecular architectures. Its electron-withdrawing halogen groups influence reactivity patterns, a topic frequently explored in "halogen effects in organic chemistry" searches. Analytical techniques such as HPLC analysis of halogenated phenols and GC-MS characterization are commonly employed for quality control, addressing another frequent query in scientific communities.

From an industrial perspective, 2-Bromo-4-chloro-3-methylphenol finds applications in dye manufacturing and polymer stabilization. Market trends show increased interest in "high-purity halogenated phenols" for electronic materials, coinciding with advancements in semiconductor technology. Proper storage conditions (typically 2-8°C in amber glass) and handling protocols remain critical discussion points, as evidenced by frequent "phenolic compound stability" searches in technical forums.

Environmental considerations surrounding halogenated organic compounds have led to research into degradation pathways of 112135-32-7, particularly regarding advanced oxidation processes. This aligns with global emphasis on eco-friendly chemical management, a hot topic in "green chemistry solutions" discussions. The compound's structure-activity relationships continue to inspire studies in medicinal chemistry, especially for targeted molecular design applications.

Quality specifications for 2-Bromo-4-chloro-3-methylphenol typically require ≥98% purity, with analytical certificates detailing residual solvent levels and halogen content verification – key parameters for researchers searching "phenol derivative specifications." The compound's UV absorption characteristics (λmax ~280 nm) make it relevant in photochemical studies, another area receiving growing attention in scientific literature.

Emerging applications in coordination chemistry demonstrate the compound's utility as a ligand precursor for metal complexes, addressing queries about "phenolic ligands in catalysis." Its regioselective reactivity patterns also make it valuable for selective functionalization studies, a subject frequently explored in "directed ortho metalation" research. These diverse applications underscore the compound's importance in modern chemical innovation.

Supply chain considerations for CAS 112135-32-7 often involve discussions about scalable synthesis routes and cost-effective purification methods, reflecting industry searches for "halophenol production optimization." The compound's crystallization behavior and polymorph stability are additional technical aspects frequently examined, particularly in process chemistry development for fine chemical manufacturing.

Recent patent literature reveals innovative uses of 2-Bromo-4-chloro-3-methylphenol in electronic material additives and specialty coating formulations, addressing market needs for "high-performance chemical components." Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura couplings) positions it as valuable for complex molecule construction, a trending topic in "modern synthetic methods" discussions.

As analytical technology advances, characterization techniques for halogenated phenols continue to evolve, with increased focus on LC-MS/MS detection and high-resolution mass spectrometry – subjects generating substantial search traffic in analytical chemistry circles. This reflects the broader scientific community's commitment to precise molecular analysis and quality assurance in chemical research and development.